Cas no 105742-66-3 (4,5-Dichloro-2,6-dimethylpyrimidine)

• Product Name: 4,5-Dichloro-2,6-dimethylpyrimidine
• CAS No: 105742-66-3
• MF: C₆H₆Cl₂N₂
• MW: 177.031239032745
• MDL: MFCD16171717
• CID: 1081212
• PubChem ID: 15626107
• Update Time: 2025-04-20

4,5-Dichloro-2,6-dimethylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4,5-Dichloro-2,6-dimethylpyrimidine
• AK150926
• GCOLCOMAZNJNON-UHFFFAOYSA-N
• FCH1167979
• Pyrimidine, 4,5-dichloro-2,6-dimethyl-
• 4-Chloro-5-chloro-2,6-dimethylpyrimidine
• AX8270912
• D82832
• DB-331833
• 105742-66-3
• EN300-107337
• CS-0045939
• SCHEMBL10376639
• AMY149
• SB57552
• Z1255437033
• DS-9308
• AKOS022190204

• MDL： MFCD16171717
• Inchi： 1S/C6H6Cl2N2/c1-3-5(7)6(8)10-4(2)9-3/h1-2H3
• InChI Key： GCOLCOMAZNJNON-UHFFFAOYSA-N
• SMILES： ClC1=C(N=C(C)N=C1C)Cl

Computed Properties

• Exact Mass: 175.99098
• Monoisotopic Mass: 175.9908036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8
• XLogP3: 2.6

Experimental Properties

• Color/Form: No data available
• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 238.5±35.0 °C at 760 mmHg
• Flash Point: 121.1±11.5 °C
• PSA: 25.78
• Vapor Pressure: 0.1±0.5 mmHg at 25°C

4,5-Dichloro-2,6-dimethylpyrimidine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines